Cas no 2228706-15-6 (1-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylcyclobutane-1-carboxylic acid)

• Product Name: 1-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylcyclobutane-1-carboxylic acid
• CAS No: 2228706-15-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5923077
• PubChem ID: 165689586
• Update Time: 2025-06-13

1-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylcyclobutane-1-carboxylic acid
• EN300-1736969
• 2228706-15-6
• 1-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H15NO4/c1-13-7-8(6-9(13)10(14)17-2)12(11(15)16)4-3-5-12/h6-7H,3-5H2,1-2H3,(H,15,16)
• InChI Key： ZBLZROKXTGBNDQ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C(=O)OC)N(C)C=2)CCC1)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylcyclobutane-1-carboxylic acid

Comprehensive Analysis of 1-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylcyclobutane-1-carboxylic acid (CAS No. 2228706-15-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylcyclobutane-1-carboxylic acid (CAS No. 2228706-15-6) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutane core and pyrrole substitution, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could enhance bioavailability or target specificity.

The compound's methoxycarbonyl and carboxylic acid functional groups make it a valuable intermediate in synthetic chemistry. These moieties are often leveraged in the design of small-molecule inhibitors and protease inhibitors, aligning with current trends in precision medicine. Recent studies highlight its relevance in addressing challenges like drug resistance and enzyme modulation, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 2228706-15-6 exemplifies the growing demand for heterocyclic building blocks with tailored properties. Its pyrrol-3-ylcyclobutane scaffold is structurally distinct from more common aromatic systems, offering opportunities to explore novel structure-activity relationships (SAR). This aligns with the pharmaceutical industry's focus on 3D molecular architectures, a hot topic in AI-driven drug design forums.

Environmental and green chemistry considerations are also pivotal in discussions about this compound. Its potential for biodegradability and low toxicity profiles—common search queries among sustainability-focused researchers—could position it favorably compared to traditional intermediates. Computational studies (in silico modeling) further suggest its compatibility with bioisostere strategies, a technique widely discussed in medicinal chemistry circles.

In material science, the 1-methyl-1H-pyrrol moiety of this compound opens doors to applications in organic electronics and polymeric materials. Its electron-rich structure could contribute to advancements in conductive polymers or light-emitting diodes (LEDs), areas frequently explored in nanotechnology research. The compound's thermal stability and solubility properties are additional factors driving its adoption in these fields.

Analytical characterization of 1-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylcyclobutane-1-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for verifying its purity and conformation, ensuring reproducibility in research—a key concern for laboratories addressing quality control challenges.

As the scientific community continues to explore multi-target therapeutics and fragment-based drug discovery, compounds like CAS No. 2228706-15-6 are likely to play an increasingly important role. Its balanced lipophilicity (LogP optimization) and potential for hydrogen bonding interactions make it a candidate for lead compound development, particularly in central nervous system (CNS) or anti-inflammatory drug research.

In conclusion, 1-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylcyclobutane-1-carboxylic acid represents a convergence of synthetic utility and biomedical potential. Its study addresses contemporary questions in cheminformatics, molecular docking, and scaffold hopping, making it a compelling subject for both academic and industrial research initiatives.